Cas no 2176069-75-1 (4-[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]-7-(2-fluorophenyl)-1lambda6,4-thiazepane-1,1-dione)

• Product Name: 4-[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]-7-(2-fluorophenyl)-1lambda6,4-thiazepane-1,1-dione
• CAS No: 2176069-75-1
• MF: C₁₈H₂₁FN₂O₄S
• MW: 380.433747053146
• CID: 5469442
• Update Time: 2025-10-31

4-[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]-7-(2-fluorophenyl)-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethylisoxazol-4-yl)-1-(7-(2-fluorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)ethanone
• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[7-(2-fluorophenyl)-1,1-dioxo-1,4-thiazepan-4-yl]ethanone
• 4-[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]-7-(2-fluorophenyl)-1lambda6,4-thiazepane-1,1-dione

• Inchi： 1S/C18H21FN2O4S/c1-12-15(13(2)25-20-12)11-18(22)21-8-7-17(26(23,24)10-9-21)14-5-3-4-6-16(14)19/h3-6,17H,7-11H2,1-2H3
• InChI Key： JTLJOUDLFNCSIV-UHFFFAOYSA-N
• SMILES： S1(CCN(C(CC2C(C)=NOC=2C)=O)CCC1C1C=CC=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 380.12060649 g/mol
• Monoisotopic Mass: 380.12060649 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 380.4
• XLogP3: 1.7
• Topological Polar Surface Area: 88.9

Additional information on 4-[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]-7-(2-fluorophenyl)-1lambda6,4-thiazepane-1,1-dione

4-[2-(3,5-Dimethyl-1,2-Oxazol-4-yl)Acetyl]-7-(2-Fluorophenyl)-1λ6,4-Thiazepane-1,1-Dione: A Comprehensive Overview

The compound with CAS No 2176069-75-1, known as 4-[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]-7-(2-fluorophenyl)-1λ6,4-thiazepane-1,1-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. In this article, we will delve into its structural characteristics, synthetic methods, biological activities, and the latest research findings that highlight its significance in contemporary scientific studies.

The molecular structure of this compound is a fascinating blend of heterocyclic rings and functional groups. The presence of the 3,5-dimethyl-1,2-oxazole ring introduces unique electronic properties that enhance its stability and reactivity. The thiazepane ring system further adds complexity to the molecule by incorporating sulfur atoms into its framework. These structural features not only contribute to the compound's distinct chemical behavior but also make it a promising candidate for various biological assays.

Recent studies have focused on the synthesis of this compound using advanced methodologies that emphasize green chemistry principles. Researchers have employed catalytic asymmetric synthesis to achieve high enantiomeric excess in the formation of the thiazepane ring system. This approach not only improves the efficiency of the synthesis process but also aligns with current trends toward sustainable chemical practices.

The biological activity of this compound has been extensively investigated in recent years. In vitro assays have revealed its potent inhibitory effects on key enzymes associated with neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Furthermore, preclinical studies have demonstrated its ability to cross the blood-brain barrier (BBB), a critical factor for drugs targeting central nervous system disorders.

One of the most groundbreaking findings related to this compound is its role in modulating cellular signaling pathways involved in inflammation and oxidative stress. Collaborative research efforts between academic institutions and pharmaceutical companies have uncovered its potential as a therapeutic agent for chronic inflammatory conditions such as rheumatoid arthritis and cardiovascular diseases.

The development of this compound has also been supported by cutting-edge computational techniques such as molecular docking and quantum mechanics simulations. These tools have provided valuable insights into the molecule's interactions with target proteins at an atomic level. Such detailed understanding has facilitated rational drug design strategies aimed at optimizing its pharmacokinetic properties.

In terms of applications beyond therapeutics, this compound has shown promise in agrochemical research as a potential lead for developing novel pesticides with reduced environmental impact. Its ability to inhibit key enzymes in pest species while maintaining low toxicity profiles makes it an attractive candidate for sustainable agriculture practices.

Looking ahead, ongoing research is exploring the potential of this compound as a building block for creating more complex molecular architectures with enhanced functionality. Its versatility in participating in various chemical reactions opens up avenues for exploring new classes of compounds with unprecedented biological activities.

In conclusion, 4-[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]-7-(2-fluorophenyl)-1λ6,4-thiazepane-1,1-dione stands out as a remarkable example of how intricate molecular design can lead to innovative solutions in modern science. With continued advancements in synthetic methods and biological testing protocols, this compound is poised to play a pivotal role in shaping future therapeutic interventions and beyond.